Cas no 115505-08-3 (Ethanone, 2-(ethylthio)-1-(4-methylphenyl)-)
Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-(ethylthio)-1-(4-methylphenyl)-
- 2-(4-methylphenyl)ethanonyl ethyl sulfide
- CS-0289553
- 2-(Ethylthio)-1-(p-tolyl)ethan-1-one
- 115505-08-3
- EN300-394208
- 2-(ethylsulfanyl)-1-(4-methylphenyl)ethan-1-one
-
- Inchi: 1S/C11H14OS/c1-3-13-8-11(12)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
- InChI Key: IKEWLQMEMQSQKF-UHFFFAOYSA-N
- SMILES: S(CC)CC(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 194.07653624g/mol
- Monoisotopic Mass: 194.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 42.4Ų
Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360223-50mg |
2-(Ethylthio)-1-(p-tolyl)ethan-1-one |
115505-08-3 | 98% | 50mg |
¥15422.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360223-100mg |
2-(Ethylthio)-1-(p-tolyl)ethan-1-one |
115505-08-3 | 98% | 100mg |
¥16127.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360223-250mg |
2-(Ethylthio)-1-(p-tolyl)ethan-1-one |
115505-08-3 | 98% | 250mg |
¥18090.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360223-500mg |
2-(Ethylthio)-1-(p-tolyl)ethan-1-one |
115505-08-3 | 98% | 500mg |
¥15093.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360223-1g |
2-(Ethylthio)-1-(p-tolyl)ethan-1-one |
115505-08-3 | 98% | 1g |
¥19623.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1360223-2.5g |
2-(Ethylthio)-1-(p-tolyl)ethan-1-one |
115505-08-3 | 98% | 2.5g |
¥33415.00 | 2024-08-09 | |
| Enamine | EN300-394208-0.05g |
2-(ethylsulfanyl)-1-(4-methylphenyl)ethan-1-one |
115505-08-3 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-394208-0.1g |
2-(ethylsulfanyl)-1-(4-methylphenyl)ethan-1-one |
115505-08-3 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-394208-0.25g |
2-(ethylsulfanyl)-1-(4-methylphenyl)ethan-1-one |
115505-08-3 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-394208-0.5g |
2-(ethylsulfanyl)-1-(4-methylphenyl)ethan-1-one |
115505-08-3 | 0.5g |
$699.0 | 2023-03-02 |
Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on Ethanone, 2-(ethylthio)-1-(4-methylphenyl)-
Comprehensive Overview of Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- (CAS No. 115505-08-3)
Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- (CAS No. 115505-08-3) is a specialized organic compound with a unique molecular structure that has garnered attention in various industrial and research applications. This compound, often referred to by its systematic name, belongs to the class of aryl ketones and features an ethylthio functional group, which contributes to its distinct chemical properties. The presence of the 4-methylphenyl moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for high-purity specialty chemicals like Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- has surged, driven by advancements in pharmaceutical research and material science. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules. Its CAS No. 115505-08-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature.
The compound's ethylthio group is a key feature that differentiates it from other aryl ketones. This moiety is known for its ability to participate in nucleophilic substitution reactions, making the compound a versatile reagent in organic synthesis. Additionally, the 4-methylphenyl ring provides stability and influences the compound's solubility and melting point, which are essential parameters for industrial applications.
From an environmental and safety perspective, Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- is subject to standard handling protocols for organic compounds. While it is not classified as a hazardous material, proper storage conditions—such as avoiding exposure to moisture and high temperatures—are recommended to maintain its stability. This aligns with the growing industry focus on sustainable chemical practices and green chemistry.
The compound's applications extend to flavor and fragrance industries, where its unique aromatic profile is explored for potential use in synthetic perfumes. Its CAS No. 115505-08-3 is frequently cited in patents related to aromatic ketones, highlighting its commercial relevance. Furthermore, its role in agrochemical research is under investigation, particularly in the development of novel crop protection agents.
In the context of search engine trends, queries such as "Ethanone derivatives uses" and "CAS 115505-08-3 suppliers" reflect the compound's niche but growing interest. Researchers and manufacturers often seek information on its synthesis methods, spectral data, and regulatory status, underscoring the need for accurate and accessible technical data.
To summarize, Ethanone, 2-(ethylthio)-1-(4-methylphenyl)- (CAS No. 115505-08-3) is a chemically significant compound with diverse applications. Its ethylthio and 4-methylphenyl functionalities make it a valuable asset in organic synthesis, while its potential in flavor and agrochemical industries continues to be explored. As the demand for specialty chemicals grows, this compound is poised to remain a topic of interest in both academic and industrial circles.
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